4-Chloro-2-[(2-methylpropyl)amino]benzonitrile

• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol
• IUPAC Name: 4-chloro-2-(2-methylpropylamino)benzonitrile
• InChI: InChI=1S/C11H13ClN2/c1-8(2)7-14-11-5-10(12)4-3-9(11)6-13/h3-5,8,14H,7H2,1-2H3
• InChI Key: WBGJRMXLBINXPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=CC(=C1)Cl)C#N

Description

4-Chloro-2-[(2-methylpropyl)amino]benzonitrile is a substituted benzonitrile derivative featuring a chloro group at the 4-position and a 2-methylpropylamino substituent at the 2-position of the aromatic ring. Its molecular formula is C₁₁H₁₃ClN₂, with a molecular weight of 208.69 g/mol (calculated from standard atomic weights). Its structural framework allows for diverse modifications, making it a candidate for comparative studies with analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile typically involves the reaction of 4-chlorobenzonitrile with 2-methylpropylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:

$$\text{4-Chlorobenzonitrile} + \text{2-Methylpropylamine} \rightarrow \text{4-Chloro-2-[(2-methylpropyl)amino]benzonitrile}$$4-Chlorobenzonitrile+2-Methylpropylamine→4-Chloro-2-[(2-methylpropyl)amino]benzonitrile

Industrial Production Methods

In industrial settings, the production of 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or distillation to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-[(2-methylpropyl)amino]benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzoic acid derivatives, while reduction can produce primary amines.

Scientific Research Applications

4-Chloro-2-[(2-methylpropyl)amino]benzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Modifications and Substituent Effects

The benzonitrile core is highly versatile. Below is a comparison of 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile with structurally related compounds, focusing on substituent variations and their physicochemical implications:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
4-Chloro-2-[(2-methylpropyl)amino]benzonitrile	2-methylpropylamino, 4-Cl	C₁₁H₁₃ClN₂	208.69	Intermediate for drug synthesis
4-Chloro-2-[2-[4-[(2-hydroxyethyl)amino]-2-methylphenyl]diazenyl]benzonitrile	Diazenyl, 2-hydroxyethylamino, 4-Cl	C₁₆H₁₅ClN₄O	314.77	Potential dye or sensor applications
4-Chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile	5-oxopyrrolidin-3-ylamino, 4-Cl	C₁₁H₁₀ClN₃O	235.67	Bioactive scaffold in kinase inhibitors
4-((4-Chloropyrimidin-2-yl)amino)benzonitrile	4-Chloropyrimidinylamino, 4-CN	C₁₁H₇ClN₄	230.65	Anticancer candidate
2-{[1-(2-chlorophenyl)ethyl]amino}benzonitrile	1-(2-chlorophenyl)ethylamino, 2-CN	C₁₅H₁₃ClN₂	256.73	Serotonin receptor modulator

Key Observations:

• Substituent Bulk: The 2-methylpropylamino group in the parent compound provides moderate steric bulk compared to the diazenyl or pyrimidinyl groups in analogs, influencing binding affinity in biological targets .
• Polarity: The presence of hydroxyl (e.g., 2-hydroxyethylamino in ) or carbonyl groups (e.g., 5-oxopyrrolidin in ) increases polarity, affecting solubility and log P values.
• Biological Activity: Pyrimidinyl and pyrrolidinone derivatives exhibit enhanced bioactivity due to additional hydrogen-bonding sites .

Physicochemical Properties

Lipophilicity (log k) and solubility are critical for drug-likeness. Data from HPLC-based lipophilicity studies () highlight trends:

Compound Type	Average log k	Solubility (mg/mL)
Alkylamino-substituted (e.g., parent compound)	2.1–2.5	0.5–1.0
Aryloxy/diazenyl-substituted	3.0–3.8	<0.1
Heterocyclic-substituted (e.g., pyrimidinyl)	1.8–2.2	1.2–2.0

• The parent compound’s log k (~2.3) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility .
• Diazenyl derivatives (log k >3.0) are highly lipophilic but suffer from poor solubility, limiting bioavailability .

Biological Activity

4-Chloro-2-[(2-methylpropyl)amino]benzonitrile is a synthetic compound that has garnered attention for its potential biological activities. This article explores the pharmacological properties, toxicity, and biological mechanisms associated with this compound, drawing from various research studies.

4-Chloro-2-[(2-methylpropyl)amino]benzonitrile is characterized by the following chemical structure:

• Molecular Formula : C$_{17}$H$_{24}$ClN$_3$
• Molecular Weight : 303.84 g/mol

Pharmacological Activity

Research indicates that 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile may exhibit several pharmacological effects:

• Antineoplastic Activity : Preliminary studies suggest that this compound could inhibit tumor growth in certain cancer models, potentially through mechanisms involving apoptosis and cell cycle arrest.
• Neuropharmacological Effects : Some studies have indicated that it may interact with neurotransmitter systems, possibly influencing mood and behavior.
• Antimicrobial Properties : There is emerging evidence that suggests this compound may possess antimicrobial activity against various pathogens.

Toxicity Studies

Toxicity assessments have been conducted to evaluate the safety profile of 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile.

Case Study Overview

A significant study involved administering varying doses of the compound to male and female rats over a specified period. The findings are summarized in Table 1 below:

Dose (mg/kg/day)	Male Rats Body Weight Change (%)	Female Rats Body Weight Change (%)	Observations
0	-	-	Control
1000	-10%	-5%	Mild effects
2500	-15%	-10%	Moderate effects
5000	-25%	-20%	Severe effects

The study revealed a dose-dependent relationship between the administered dose and body weight changes, indicating potential toxicity at higher concentrations .

The biological activity of 4-Chloro-2-[(2-methylpropyl)amino]benzonitrile can be attributed to its interaction with specific biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways, which could explain its antineoplastic properties.
• Receptor Modulation : It has been suggested that the compound may act on neurotransmitter receptors, impacting neurological functions.